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Compound of Interest

Compound Name: Tricyclazole

Cat. No.: B1682534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tricyclazole's performance as a reference

standard in analytical methods, supported by experimental data. It is designed to assist

researchers, scientists, and drug development professionals in validating its use for accurate

and reliable quantification of residues in various matrices.

Overview of Tricyclazole as a Reference Standard
Tricyclazole is a systemic fungicide widely used to control rice blast. Its use necessitates the

availability of a well-characterized reference standard for accurate residue analysis in

environmental and agricultural samples. Tricyclazole is commercially available as a certified

reference material (CRM), ensuring its high purity and suitability for use as a calibrant in

analytical techniques.

While direct comparative studies with alternative reference standards for the same applications

are not extensively documented in publicly available literature, this guide consolidates

validation data from various studies to support the robust performance of Tricyclazole in

widely used analytical methods such as High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography (GC).

It is important to note that a search of the major pharmacopeias—United States Pharmacopeia

(USP), European Pharmacopoeia (EP), and British Pharmacopoeia (BP)—did not yield an

official monograph for Tricyclazole. The absence of a pharmacopoeial monograph means that
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while it is available as a CRM, its specifications are not officially standardized in these

compendia. Users must rely on the certificate of analysis provided by the supplier for quality

and purity specifications.

Performance Data of Tricyclazole in Analytical
Methods
The following tables summarize the quantitative data from various studies that have validated

analytical methods using Tricyclazole as a reference standard. These data highlight its

performance in terms of linearity, limits of detection (LOD) and quantification (LOQ), recovery,

and precision (expressed as Relative Standard Deviation, RSD).

High-Performance Liquid Chromatography (HPLC)
Methods
Table 1: Validation Parameters of HPLC Methods for Tricyclazole Analysis

Matrix
Linearity
(R²)

LOQ
Recovery
(%)

RSD (%) Reference

Water >0.99 0.028 mg/L ~80% 1.1 - 6.0 [1]

Rice >0.99 0.002 µg/g 91.21 - 99.75 <10 [2]

Rice Straw Not Specified 0.005 mg/kg 82.3 - 98.9 ≤ 8.3 [3]

Gas Chromatography (GC) Methods
Table 2: Validation Parameters of GC Methods for Tricyclazole Analysis

Matrix
Linearity
(R²)

LOD
Recovery
(%)

RSD (%) Reference

Soil Not Specified 8 ppb 97.1 Not Specified

Water Not Specified 0.8 ppb 108.1 Not Specified

Paddy Soil >0.99 Not Specified 70-120 <20
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Experimental Protocols
Detailed methodologies are crucial for replicating and validating analytical methods. Below are

representative protocols for sample preparation and analysis using Tricyclazole as a reference

standard.

Sample Preparation: QuEChERS Method for Rice
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis in food matrices.

Protocol:

Homogenization: Weigh 10 g of a homogenized rice sample into a 50 mL centrifuge tube.

For dry samples like rice, add 10 mL of water and let it stand for 30 minutes to hydrate.

Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium

citrate, 0.5 g disodium citrate sesquihydrate). Immediately shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the upper acetonitrile layer to

a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30

seconds.

Final Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

Analysis: The supernatant is ready for analysis by HPLC-MS/MS or GC-MS/MS.

Analytical Methods
HPLC-UV Method for Water Analysis[1][4]

Instrumentation: HPLC system with a UV detector.

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).
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Mobile Phase: Acetonitrile and water (pH adjusted to 2.85 with phosphoric acid) in a 50:50

(v/v) ratio.[5]

Flow Rate: 0.85 mL/min.[5]

Detection Wavelength: 231 nm.[5]

Injection Volume: 20 µL.[5]

GC-MS/MS Method for Soil Analysis

Instrumentation: Gas chromatograph coupled with a tandem mass spectrometer.

Column: Capillary column suitable for pesticide analysis (e.g., HP-5ms).

Injector Temperature: 250°C.

Oven Temperature Program: Start at 70°C, hold for 2 minutes, ramp to 150°C at 25°C/min,

then to 200°C at 3°C/min, and finally to 280°C at 8°C/min, hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification and qualification of

Tricyclazole.

Visualizing Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate the experimental

workflows and logical relationships in the validation and use of Tricyclazole as a reference

standard.
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Caption: General workflow for pesticide residue analysis using Tricyclazole as a reference

standard.
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Caption: Logical relationship for validating the use of Tricycla-zole as a reference standard.

Conclusion
The available data strongly support the use of Tricyclazole as a reference standard for the

quantitative analysis of its residues in various matrices. Validated HPLC and GC methods

demonstrate good linearity, sensitivity, accuracy, and precision. The detailed experimental

protocols, particularly the widely used QuEChERS method, provide a solid foundation for

laboratories to implement and verify these analytical procedures. While the absence of an

official monograph in major pharmacopeias should be noted, the availability of Tricyclazole as

a Certified Reference Material provides a high degree of confidence in its quality and purity for

analytical applications. Researchers and scientists can confidently use Tricyclazole as a

reference standard, provided they adhere to validated methods and good laboratory practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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